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Compound of Interest

Compound Name: 3-Pentanol

Cat. No.: B084944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 3-
Pentanol (CAS No: 584-02-1), a secondary alcohol with applications as a solvent and

intermediate in the chemical and pharmaceutical industries. A thorough understanding of its

thermodynamic characteristics is crucial for process design, safety assessments, and

computational modeling in drug development.

Core Thermodynamic and Physical Properties
The fundamental thermodynamic and physical properties of 3-Pentanol are summarized in the

tables below. These values have been compiled from various reputable sources and provide a

baseline for further analysis and application.

Table 1: General and Physical Properties of 3-Pentanol
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Property Value Source(s)

Molecular Formula C₅H₁₂O [1][2][3]

Molar Mass 88.15 g/mol [1][4][5]

Appearance Colorless liquid [1][4]

Density 0.815 g/mL at 25 °C [3][4][6]

Boiling Point 115.3 °C (388.4 K) [2][3][4]

Melting Point -63.68 °C (209.47 K) [2][3][4]

Vapor Pressure 1.10 kPa at 25 °C [2][4][7]

Solubility in Water 59 g/L [2][4]

Refractive Index 1.410 at 20 °C [6][7]

Table 2: Thermodynamic Properties of 3-Pentanol

Property Value Source(s)

Standard Enthalpy of

Formation (liquid, ΔfH⦵₂₉₈)
-368.9 kJ/mol [2][4][8]

Standard Enthalpy of

Formation (gas, ΔfH⦵₂₉₈)
-314.9 kJ/mol [2][4]

Standard Enthalpy of

Combustion (liquid, ΔcH°liquid)
-3312.3 ± 0.46 kJ/mol [8]

Heat Capacity (liquid,

Cp,liquid)

2.719 J·g⁻¹·K⁻¹ (239.7

J·mol⁻¹·K⁻¹) at 298 K
[2][8]

Standard Molar Entropy (gas,

S°gas)

Data not readily available in

cited sources

Enthalpy of Vaporization

(ΔvapH°)
54.03 kJ/mol [9]

Enthalpy of Fusion (ΔfusH) 9.08 kJ/mol at 204.2 K [9]
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Experimental Protocols for Thermodynamic
Property Determination
Accurate determination of thermodynamic properties relies on precise experimental

methodologies. Below are detailed protocols for key experimental techniques applicable to 3-
Pentanol.

Determination of Heat Capacity (Cp) by Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference.

Methodology:

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using

high-purity standards (e.g., indium, zinc) across the desired temperature range.

Sample Preparation: Accurately weigh a 5-10 mg sample of 3-Pentanol into a hermetically

sealed aluminum pan. An empty, sealed pan is used as the reference.

Experimental Program:

Equilibrate the sample at the starting temperature (e.g., 273 K).

Ramp the temperature at a constant heating rate (e.g., 10 K/min) to the final temperature

(e.g., 373 K).

Hold at the final temperature for a few minutes to ensure thermal equilibrium.

Cool the sample back to the initial temperature.

Data Acquisition: Record the heat flow as a function of temperature.

Analysis: The heat capacity is calculated by comparing the heat flow to the sample with that

of a known standard (e.g., sapphire) under the identical experimental conditions. The specific
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heat capacity (Cp) is determined using the following equation:

Cp_sample = (DSC_sample / m_sample) * (m_standard / DSC_standard) * Cp_standard

where DSC is the measured heat flow and m is the mass.

Determination of Enthalpy of Combustion (ΔcH°) by
Bomb Calorimetry
Bomb calorimetry is used to measure the heat of combustion of a substance at constant

volume.

Methodology:

Sample Preparation: A precisely weighed sample of 3-Pentanol (approximately 1 g) is

placed in a sample crucible within the bomb calorimeter. A fuse wire is positioned to be in

contact with the sample.

Assembly and Pressurization: The bomb is sealed and pressurized with excess pure oxygen

(typically to 30 atm).

Calorimeter Setup: The sealed bomb is placed in a known volume of water in the calorimeter.

The initial temperature of the water is recorded.

Ignition and Measurement: The sample is ignited by passing an electric current through the

fuse wire. The temperature of the water is monitored and recorded until it reaches a

maximum and begins to cool.

Data Analysis: The heat released by the combustion reaction is absorbed by the bomb and

the surrounding water. The enthalpy of combustion is calculated using the following formula:

q_reaction = - (C_calorimeter * ΔT)

where C_calorimeter is the heat capacity of the calorimeter (determined by combusting a

standard substance like benzoic acid) and ΔT is the change in temperature. The molar

enthalpy of combustion is then calculated by dividing q_reaction by the number of moles of

3-Pentanol burned.
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Determination of Vapor Pressure by the Static Method
The static method involves measuring the pressure of the vapor in equilibrium with the liquid at

a specific temperature.

Methodology:

Apparatus Setup: A sample of 3-Pentanol is placed in a thermostatted vessel connected to a

pressure measuring device (e.g., a manometer or a pressure transducer). The system is

evacuated to remove any air.

Temperature Control: The temperature of the vessel is precisely controlled using a liquid bath

or a heating mantle.

Equilibrium: The sample is allowed to reach thermal and phase equilibrium at the desired

temperature.

Pressure Measurement: The vapor pressure of the 3-Pentanol at that temperature is

recorded.

Data Collection: The procedure is repeated at various temperatures to obtain a vapor

pressure curve. The data can be fitted to the Antoine equation or the Clausius-Clapeyron

equation to determine the enthalpy of vaporization.

Visualization of Thermodynamic Analysis Workflow
The determination of a complete and consistent set of thermodynamic properties for a

substance like 3-Pentanol often involves a combination of experimental measurements and

theoretical calculations. The following diagram illustrates a typical workflow for this process.
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Caption: Workflow for the determination of thermodynamic properties.
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This guide provides a foundational understanding of the thermodynamic properties of 3-
Pentanol, essential for its effective and safe use in scientific and industrial applications. The

provided experimental protocols offer a starting point for the precise measurement of these

properties, and the workflow diagram illustrates the synergy between experimental and

computational approaches in modern thermophysical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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